Cas no 1048916-02-4 (1,3,4-trichloro-2-isocyanato-5-(trifluoromethylsulfanyl)benzene)

• Product Name: 1,3,4-trichloro-2-isocyanato-5-(trifluoromethylsulfanyl)benzene
• CAS No: 1048916-02-4
• MF: C₈HCl₃F₃NOS
• MW: 322.518848180771
• MDL: MFCD11052973
• CID: 5230278
• Update Time: 2026-03-07

1,3,4-trichloro-2-isocyanato-5-(trifluoromethylsulfanyl)benzene Chemical and Physical Properties

Names and Identifiers

• 1,3,4-trichloro-2-isocyanato-5-(trifluoromethylsulfanyl)benzene

• MDL： MFCD11052973
• Inchi： 1S/C8HCl3F3NOS/c9-3-1-4(17-8(12,13)14)5(10)6(11)7(3)15-2-16/h1H
• InChI Key： LYSGRZXALGBRPM-UHFFFAOYSA-N
• SMILES： C1(Cl)=CC(SC(F)(F)F)=C(Cl)C(Cl)=C1N=C=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organosulfur compounds Thioethers Aryl thioethers

Additional information on 1,3,4-trichloro-2-isocyanato-5-(trifluoromethylsulfanyl)benzene

1,3,4-Trichloro-2-isocyanato-5-(trifluoromethylsulfanyl)benzene

1,3,4-Trichloro-2-isocyanato-5-(trifluoromethylsulfanyl)benzene (CAS No. 1048916-02-4) is a highly specialized aromatic compound with a complex structure that combines multiple functional groups. This compound has garnered significant attention in recent years due to its unique chemical properties and potential applications in various fields, including materials science, pharmaceuticals, and advanced chemical manufacturing. The molecule consists of a benzene ring substituted with three chlorine atoms at positions 1, 3, and 4; an isocyanato group at position 2; and a trifluoromethylsulfanyl group at position 5. These substituents contribute to the compound's reactivity, stability, and versatility in chemical reactions.

The isocyanato group (-NCO) is a highly reactive functional group that plays a critical role in the compound's reactivity. It is known for its ability to undergo nucleophilic addition reactions, making it valuable in the synthesis of polyurethanes and other high-performance polymers. Recent studies have explored the use of this compound as a building block for creating advanced materials with tailored mechanical and thermal properties. For instance, researchers have demonstrated that the isocyanato group can be utilized to form cross-linked polymer networks with exceptional durability under harsh environmental conditions.

The trifluoromethylsulfanyl group (-S-CF3) introduces additional functionality to the molecule. This group is known for its electron-withdrawing effects, which enhance the compound's stability and reactivity. The trifluoromethylsulfanyl group also contributes to the compound's solubility in various solvents, making it easier to handle in laboratory settings. Recent research has focused on leveraging this property to develop more efficient synthetic pathways for similar compounds.

The presence of multiple chlorine atoms on the benzene ring further enhances the compound's chemical reactivity. Chlorine substituents are known to activate certain positions on the aromatic ring toward electrophilic substitution reactions. This makes 1,3,4-trichloro-2-isocyanato-5-(trifluoromethylsulfanyl)benzene an ideal candidate for use in aromatic substitution reactions, where it can serve as a versatile precursor for synthesizing more complex molecules.

Recent advancements in computational chemistry have provided deeper insights into the electronic structure and reactivity of this compound. Using density functional theory (DFT), researchers have modeled the molecular orbitals of 1,3,4-trichloro-2-isocyanato-5-(trifluoromethylsulfanyl)benzene, revealing key interactions between its functional groups. These studies have highlighted the importance of steric and electronic effects in determining the compound's reactivity under different reaction conditions.

In terms of applications, 1,3,4-trichloro-2-isocyanato-5-(trifluoromethylsulfanyl)benzene has shown promise in the development of advanced coatings and adhesives. Its unique combination of functional groups allows for the creation of materials with superior adhesion properties and resistance to environmental degradation. Additionally, this compound has been explored as a potential precursor for synthesizing biologically active molecules with applications in drug discovery.

One area of ongoing research involves optimizing the synthesis of 1,3,4-trichloro-2-isocyanato-5-(trifluoromethylsulfanyl)benzene to improve yield and reduce production costs. Traditional methods involve multi-step synthesis pathways that require harsh reaction conditions and expensive catalysts. However, recent breakthroughs have introduced more efficient routes that utilize green chemistry principles, such as solvent-free reactions and catalytic systems derived from renewable resources.

The environmental impact of this compound has also been a topic of interest among researchers. Studies have examined its degradation pathways under various environmental conditions, including soil burial and aqueous photolysis. These investigations aim to assess the compound's persistence in natural environments and develop strategies for minimizing its ecological footprint.

In conclusion, 1048916-02-4 (1048916024) stands out as a versatile and multifunctional aromatic compound with significant potential across multiple industries. Its unique combination of functional groups enables it to serve as a valuable building block for advanced materials and biologically active molecules. As research continues to uncover new applications and optimize synthetic methods, this compound is poised to play an increasingly important role in modern chemistry.